4-Amino-2-chloro-N-ethylbenzamide hydrochloride

• IUPAC Name: 4-amino-2-chloro-N-ethylbenzamide;hydrochloride
• InChI: InChI=1S/C9H11ClN2O.ClH/c1-2-12-9(13)7-4-3-6(11)5-8(7)10;/h3-5H,2,11H2,1H3,(H,12,13);1H
• InChI Key: KNYDHBOIDIGZCT-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=C(C=C1)N)Cl.Cl
• Molecular Formula: C9H12Cl2N2O
• Molecular Weight: 235.11 g/mol

Description

4-Amino-2-chloro-N-ethylbenzamide hydrochloride, also known as ABE, is a chemical compound that belongs to the class of benzamides. ABE is a white or off-white crystalline powder that is soluble in water and other polar solvents. This chemical compound is widely used in scientific research due to its unique properties and mechanisms of action.

Scientific Research Applications

Polarizability and Refraction Studies

4-Amino-2-chloro-N-ethylbenzamide hydrochloride has been studied for its polarizability and refraction properties. A study by Sawale et al. (2016) explored the molar refraction and polarizability of this compound in aqueous sodium or lithium chloride solutions, observing significant polarizability effects with increasing drug concentration (Sawale et al., 2016).

Gastroprokinetic Activity

Research has also been conducted on the gastroprokinetic activity of 4-Amino-2-chloro-N-ethylbenzamide hydrochloride derivatives. Morie et al. (1995) synthesized and evaluated a series of these derivatives for gastroprokinetic activity, finding that certain compounds exhibited potent gastric emptying activity (Morie et al., 1995).

Metabolism and Transformation in Biological Systems

Arita et al. (1970) investigated the transformation of this compound in rabbits, revealing several metabolic products after oral administration. This study highlights the transformation and excretion dynamics of the drug in biological systems (Arita et al., 1970).

Synthesis and Characterization

The synthesis and characterization of this compound and its derivatives have been a focal point of research. Studies such as those by Mehdipour-Ataei et al. (2004) on the synthesis of novel polyimides involving derivatives of 4-Amino-2-chloro-N-ethylbenzamide hydrochloride show its versatility in polymer chemistry (Mehdipour-Ataei et al., 2004).

Density, Viscosity, and Refractive Index Studies

Sawale et al. (2015) conducted a study on the density, viscosity, and refractive index of 4-Amino-2-chloro-N-ethylbenzamide hydrochloride solutions, providing insight into the physical properties of this compound in different solvents (Sawale et al., 2015).